(+-)-7,7-Dimethyl-2-oxobicyclo(2.2.1)heptane-1-methanesulfonic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
EINECS 298-033-0, also known as (1S)-2-Oxobornane-10-sulphonic acid, compound with 1,3,5,7-tetraazatricyclo(3.3.1.13,7)decane (1:1), is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 .
Preparation Methods
The preparation of EINECS 298-033-0 involves specific synthetic routes and reaction conditions. The compound is synthesized through a series of chemical reactions that include the use of various reagents and catalysts. Industrial production methods typically involve large-scale chemical processes that ensure the purity and consistency of the compound. Detailed information on the exact synthetic routes and reaction conditions is often proprietary and specific to the manufacturer .
Chemical Reactions Analysis
EINECS 298-033-0 undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce sulfonic acid derivatives, while reduction reactions may yield different organic compounds .
Scientific Research Applications
EINECS 298-033-0 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology, it may be used in studies involving enzyme interactions and metabolic pathways. In medicine, the compound can be utilized in the development of pharmaceuticals and therapeutic agents. Industrial applications include its use in the production of specialty chemicals and materials .
Mechanism of Action
The mechanism of action of EINECS 298-033-0 involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes, affecting various biochemical processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .
Comparison with Similar Compounds
EINECS 298-033-0 can be compared with other similar compounds, such as (7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonic acid and 1,3,5,7-tetraazatricyclo[3.3.1.13,7]decane. These compounds share similar chemical structures and properties but may differ in their specific applications and reactivity. The uniqueness of EINECS 298-033-0 lies in its specific combination of functional groups and its versatility in various chemical reactions .
Properties
CAS No. |
93777-05-0 |
---|---|
Molecular Formula |
C16H28N4O4S |
Molecular Weight |
372.5 g/mol |
IUPAC Name |
[(1S)-7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonic acid;1,3,5,7-tetrazatricyclo[3.3.1.13,7]decane |
InChI |
InChI=1S/C10H16O4S.C6H12N4/c1-9(2)7-3-4-10(9,8(11)5-7)6-15(12,13)14;1-7-2-9-4-8(1)5-10(3-7)6-9/h7H,3-6H2,1-2H3,(H,12,13,14);1-6H2/t7?,10-;/m1./s1 |
InChI Key |
AXEFIGHWTZPXOH-DLGLCQKISA-N |
Isomeric SMILES |
CC1(C2CC[C@]1(C(=O)C2)CS(=O)(=O)O)C.C1N2CN3CN1CN(C2)C3 |
Canonical SMILES |
CC1(C2CCC1(C(=O)C2)CS(=O)(=O)O)C.C1N2CN3CN1CN(C2)C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.